Cas no 1895509-18-8 (2-(5-amino-1-methyl-1H-pyrazol-3-yl)-5-methoxyphenol)

2-(5-Amino-1-methyl-1H-pyrazol-3-yl)-5-methoxyphenol is a heterocyclic compound featuring a pyrazole core substituted with an amino group and a methoxyphenol moiety. This structure imparts unique reactivity and potential applications in pharmaceutical and agrochemical synthesis. The presence of both amino and hydroxyl functional groups enhances its versatility as an intermediate for further derivatization. Its methoxy substitution may improve stability and solubility in organic solvents, facilitating its use in complex synthetic pathways. The compound’s well-defined molecular architecture makes it suitable for targeted modifications in medicinal chemistry, particularly in the development of biologically active molecules. Its purity and consistent performance are critical for research and industrial applications.
2-(5-amino-1-methyl-1H-pyrazol-3-yl)-5-methoxyphenol structure
1895509-18-8 structure
Product Name:2-(5-amino-1-methyl-1H-pyrazol-3-yl)-5-methoxyphenol
CAS No:1895509-18-8
MF:C11H13N3O2
MW:219.239822149277
CID:5881095
PubChem ID:136993744
Update Time:2025-11-02

2-(5-amino-1-methyl-1H-pyrazol-3-yl)-5-methoxyphenol Chemical and Physical Properties

Names and Identifiers

    • 2-(5-amino-1-methyl-1H-pyrazol-3-yl)-5-methoxyphenol
    • EN300-1816838
    • 1895509-18-8
    • Inchi: 1S/C11H13N3O2/c1-14-11(12)6-9(13-14)8-4-3-7(16-2)5-10(8)15/h3-6,15H,12H2,1-2H3
    • InChI Key: AVUZCJSBJFTHEB-UHFFFAOYSA-N
    • SMILES: OC1C=C(C=CC=1C1C=C(N)N(C)N=1)OC

Computed Properties

  • Exact Mass: 219.100776666g/mol
  • Monoisotopic Mass: 219.100776666g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 73.3Ų

2-(5-amino-1-methyl-1H-pyrazol-3-yl)-5-methoxyphenol Pricemore >>

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Additional information on 2-(5-amino-1-methyl-1H-pyrazol-3-yl)-5-methoxyphenol

Comprehensive Overview of 2-(5-amino-1-methyl-1H-pyrazol-3-yl)-5-methoxyphenol (CAS No. 1895509-18-8)

2-(5-amino-1-methyl-1H-pyrazol-3-yl)-5-methoxyphenol (CAS No. 1895509-18-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique molecular structure combining a pyrazole ring with a methoxyphenol moiety, making it a valuable intermediate in drug discovery and material science. Researchers and industry professionals frequently search for this compound due to its potential applications in medicinal chemistry and biochemical studies.

The molecular formula of 2-(5-amino-1-methyl-1H-pyrazol-3-yl)-5-methoxyphenol is C11H13N3O2, with a molecular weight of 219.24 g/mol. Its structural features include an amino group and a methoxy group, which contribute to its reactivity and solubility in polar solvents. These properties make it a versatile building block for synthesizing more complex molecules, particularly in the development of heterocyclic compounds and bioactive agents.

One of the key reasons 2-(5-amino-1-methyl-1H-pyrazol-3-yl)-5-methoxyphenol is widely studied is its potential role in drug development. The pyrazole core is a common pharmacophore in many FDA-approved drugs, and the addition of the methoxyphenol group enhances its biological activity. Recent studies have explored its use in targeting enzyme inhibitors and receptor modulators, which are critical in treating various diseases. This aligns with the growing interest in precision medicine and targeted therapies, topics frequently searched in scientific and medical communities.

In addition to its pharmaceutical applications, 2-(5-amino-1-methyl-1H-pyrazol-3-yl)-5-methoxyphenol is also investigated for its potential in material science. Its ability to form stable complexes with metals and other organic molecules makes it a candidate for developing advanced materials such as coordination polymers and catalysts. This versatility has led to increased demand in research laboratories and industrial settings, particularly in regions with a strong focus on green chemistry and sustainable synthesis.

The synthesis of 2-(5-amino-1-methyl-1H-pyrazol-3-yl)-5-methoxyphenol typically involves multi-step organic reactions, including condensation and cyclization processes. Researchers often optimize these methods to improve yield and purity, addressing common challenges such as byproduct formation and reaction selectivity. These topics are frequently discussed in academic forums and patent literature, reflecting the compound's importance in synthetic chemistry.

From a market perspective, the demand for 2-(5-amino-1-methyl-1H-pyrazol-3-yl)-5-methoxyphenol is driven by its applications in high-value research and specialty chemicals. Suppliers and manufacturers highlight its role in custom synthesis and contract research, catering to pharmaceutical companies and academic institutions. The compound's CAS No. 1895509-18-8 is often used as a unique identifier in procurement databases, ensuring accurate sourcing for global clients.

Safety and handling of 2-(5-amino-1-methyl-1H-pyrazol-3-yl)-5-methoxyphenol are also critical considerations. While it is not classified as a hazardous material, standard laboratory precautions such as proper ventilation and personal protective equipment are recommended. This aligns with broader industry trends emphasizing lab safety and risk management, which are top priorities for researchers and regulatory bodies.

In summary, 2-(5-amino-1-methyl-1H-pyrazol-3-yl)-5-methoxyphenol (CAS No. 1895509-18-8) is a multifaceted compound with significant potential in pharmaceutical research, material science, and chemical synthesis. Its unique structure and reactivity profile make it a subject of ongoing study, particularly in fields focused on innovation and sustainability. As research continues to uncover new applications, this compound is likely to remain a key player in advanced scientific endeavors.

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